Cas no 74569-74-7 (L-Tyrosinamide, N-(3-carboxy-1-oxopropyl)glycyl-N-(4-nitrophenyl)-)

• Product name: L-Tyrosinamide, N-(3-carboxy-1-oxopropyl)glycyl-N-(4-nitrophenyl)-
• CAS No: 74569-74-7
• MF: C₂₁H₂₂N₄O₈
• MW: 458.42138
• CID: 540824
• PubChem ID: 71403957

L-Tyrosinamide, N-(3-carboxy-1-oxopropyl)glycyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosinamide, N-(3-carboxy-1-oxopropyl)glycyl-N-(4-nitrophenyl)-
• 4-[[2-[[(2S)-3-(4-hydroxyphenyl)-1-(4-nitroanilino)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-4-oxobutanoic acid
• 74569-74-7
• N-(3-Carboxypropanoyl)glycyl-N-(4-nitrophenyl)-L-tyrosinamide
• DTXSID10824830

• Inchi： InChI=1S/C21H22N4O8/c26-16-7-1-13(2-8-16)11-17(24-19(28)12-22-18(27)9-10-20(29)30)21(31)23-14-3-5-15(6-4-14)25(32)33/h1-8,17,26H,9-12H2,(H,22,27)(H,23,31)(H,24,28)(H,29,30)/t17-/m0/s1
• InChI Key： SJKAZHVOLYMOAV-KRWDZBQOSA-N
• SMILES： C1=CC(=CC=C1CC(C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CNC(=O)CCC(=O)O)O

Computed Properties

• Exact Mass: 458.14386
• Monoisotopic Mass: 458.14376367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 187.97